Cas no 1673546-88-7 (5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid)

• Product Name: 5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid
• CAS No: 1673546-88-7
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• CID: 6062060
• PubChem ID: 165492503
• Update Time: 2025-05-20

5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid
• EN300-1153698
• 1673546-88-7

• Inchi： 1S/C7H5ClN2O2S/c1-3-2-13-7-9-4(6(11)12)5(8)10(3)7/h2H,1H3,(H,11,12)
• InChI Key： ARFIFTNEUQWPAS-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2SC=C(C)N12)C(=O)O

Computed Properties

• Exact Mass: 215.9760263g/mol
• Monoisotopic Mass: 215.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid

Introduction to 5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic Acid (CAS No. 1673546-88-7)

5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid, with the CAS number 1673546-88-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the imidazothiazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates both imidazole and thiazole rings, interconnected through a fused system, which contributes to its unique chemical and pharmacological properties.

The< strong>nomenclature of this compound follows the IUPAC rules for heterocyclic compounds, ensuring clarity and precision in its identification. The prefix "5-chloro" indicates the presence of a chlorine atom at the 5-position of the imidazothiazole ring, while "3-methyl" denotes a methyl group at the 3-position. The suffix "-carboxylic acid" specifies the presence of a carboxylic acid functional group at the 6-position. This precise naming convention is crucial for chemists and researchers to accurately identify and communicate the structure of this compound.

From a chemical perspective, 5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid exhibits interesting electronic and steric properties due to its fused ring system. The presence of electron-withdrawing groups such as the chlorine atom and the carboxylic acid moiety can influence the reactivity and binding affinity of the molecule. These features make it a valuable scaffold for designing novel bioactive compounds. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, further enhances its utility in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazothiazole derivatives. Studies have demonstrated that these compounds often exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The< strong>5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid is no exception and has been investigated for its potential therapeutic applications. Research has shown that derivatives of this compound can interact with specific biological targets, leading to modulatory effects on cellular processes.

One of the most compelling aspects of this compound is its role as a building block in drug discovery. The structural flexibility of the imidazothiazole core allows for modifications at various positions, enabling chemists to tailor the molecule's properties for specific biological targets. For instance, studies have explored the synthesis of analogs that enhance binding affinity to enzymes or receptors involved in disease pathways. Such modifications can lead to the development of more effective and selective therapeutic agents.

The< strong>pharmacological profile of 5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid has been studied in several preclinical models. Research indicates that this compound can exhibit inhibitory effects on key enzymes implicated in cancer progression. By targeting these enzymes, it may be possible to disrupt signaling pathways that drive tumor growth and metastasis. Additionally, preliminary studies suggest that it may have anti-inflammatory properties by modulating cytokine production and immune cell function.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and carboxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the fused ring system efficiently. These synthetic strategies highlight the importance of< strong>chemical expertise in developing novel heterocyclic compounds like 5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid.

In conclusion, 5-chloro-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS No. 1673546-88-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into drug development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing various health challenges.